Cas no 111321-13-2 (2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI))

2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI) structure
111321-13-2 structure
Product Name:2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI)
CAS No:111321-13-2
MF:C24H30O7
MW:430.490808010101
CID:198540
PubChem ID:11517592
Update Time:2025-04-19

2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI)
    • Mammea E
    • DTXSID401318244
    • 1-[5,7-dihydroxy-6-(3-methylbut-2-en-1-yl)-8-(3-methylbutanoyl)-2-oxo-2H-chromen-4-yl]propyl acetate
    • 111321-13-2
    • Mammea E/BA
    • Mammea E/BA cyclo D
    • CHEBI:175485
    • 1-[5,7-dihydroxy-8-(3-methylbutanoyl)-6-(3-methylbut-2-enyl)-2-oxochromen-4-yl]propyl acetate
    • Inchi： 1S/C24H30O7/c1-7-18(30-14(6)25)16-11-19(27)31-24-20(16)22(28)15(9-8-12(2)3)23(29)21(24)17(26)10-13(4)5/h8,11,13,18,28-29H,7,9-10H2,1-6H3
    • InChI Key： YOWZJSSQEMLPTC-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C(CC)OC(C)=O)C2C(=C(C/C=C(\C)/C)C(=C(C(CC(C)C)=O)C1=2)O)O)=O

Computed Properties

  • Exact Mass: 430.1992
  • Monoisotopic Mass: 430.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.13

2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI) Related Literature

  • 1. Synthesis of the Mammea coumarins. Part 3. The insecticidal coumarins of the mammea E series, mammea D/BB, and a dihydrocoumarin of the mammea C series
    Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 345
  • 2. Synthesis of the Mammea coumarins. Part 2. Experiments in the mammea E series and synthesis of mammea E/AC
    Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 333
  • 3. Synthesis of the Mammea coumarins. Part 4. Stereochemical and regiochemical studies, and synthesis of (–)-mammea B/BB
    Michael J. Begley,Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 353

Related Categories

111321-13-2 (2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI)) Related Products

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